Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate

• IUPAC Name: methyl 3-(3-imidazol-1-ylpropylamino)butanoate
• InChI: InChI=1S/C11H19N3O2/c1-10(8-11(15)16-2)13-4-3-6-14-7-5-12-9-14/h5,7,9-10,13H,3-4,6,8H2,1-2H3
• InChI Key: MRWFKEWXZRIKRF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)NCCCN1C=CN=C1
• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol

Description

“Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate”, also known as Mebutozide, is a chemical compound belonging to the group of butyrolactones. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of imidazole-containing compounds, like our compound of interest, involves various synthetic routes. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. More recent advances in the synthesis of substituted imidazoles have focused on the regiocontrolled synthesis of these heterocycles.

Molecular Structure Analysis

The molecular formula of “Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate” is C11H19N3O2. It contains an imidazole ring, which is a five-membered heterocyclic moiety. The imidazole ring contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Imidazole derivatives play a crucial role in drug discovery due to their diverse pharmacological activities. Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate has been investigated for various therapeutic purposes:

• Antibacterial and Antimycobacterial Activity : Some imidazole derivatives exhibit antibacterial and antimycobacterial properties. .
• Antitumor and Anticancer Activity : Imidazole-based compounds have been investigated for their antiproliferative activity against cancer cell lines. .

Polymer Chemistry

Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate has been utilized in polymer synthesis:

• pH-Sensitive Polymers : Researchers have used this compound in the preparation of pH-sensitive amphiphilic polymers. .

Catalysis

Imidazole derivatives can serve as catalysts in various reactions:

• .

Heterocyclic Chemistry

Imidazole-containing compounds are essential components in functional molecules:

• Regiocontrolled Synthesis of Substituted Imidazoles : Recent advances have focused on the synthesis of substituted imidazoles. .

Mechanism of Action

Target of Action

Methyl 3-{[3-(1H-imidazol-1-yl)propyl]amino}butanoate, also known as Mebutozide, is a chemical compound that contains an imidazole ring . Imidazole derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .

Mode of Action

The interaction with these targets can lead to various changes in cellular processes, contributing to their diverse biological activities .